Cas no 1892988-52-1 (3-amino-2-(2-{(tert-butoxy)carbonylamino}phenyl)propanoic acid)

• Product Name: 3-amino-2-(2-{(tert-butoxy)carbonylamino}phenyl)propanoic acid
• CAS No: 1892988-52-1
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 6140975
• PubChem ID: 117116234
• Update Time: 2025-10-24

3-amino-2-(2-{(tert-butoxy)carbonylamino}phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2-{(tert-butoxy)carbonylamino}phenyl)propanoic acid
• 1892988-52-1
• EN300-1874195
• 3-amino-2-(2-{[(tert-butoxy)carbonyl]amino}phenyl)propanoic acid

• Inchi： 1S/C14H20N2O4/c1-14(2,3)20-13(19)16-11-7-5-4-6-9(11)10(8-15)12(17)18/h4-7,10H,8,15H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： XMUGDEBGXRTQHW-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1C(C(=O)O)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.14230712g/mol
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 102Ų

Additional information on 3-amino-2-(2-{(tert-butoxy)carbonylamino}phenyl)propanoic acid

Comprehensive Overview of 3-amino-2-(2-{(tert-butoxy)carbonylamino}phenyl)propanoic acid (CAS No. 1892988-52-1)

3-amino-2-(2-{(tert-butoxy)carbonylamino}phenyl)propanoic acid (CAS No. 1892988-52-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique amino acid backbone and tert-butoxycarbonyl (Boc) protecting group, serves as a critical intermediate in the synthesis of peptides and other bioactive molecules. Its structural features make it a valuable tool for researchers exploring drug discovery, proteomics, and bioconjugation techniques.

The growing interest in 3-amino-2-(2-{(tert-butoxy)carbonylamino}phenyl)propanoic acid is closely tied to advancements in targeted therapy and precision medicine. As scientists delve deeper into personalized treatment options, the demand for high-purity amino acid derivatives like this compound has surged. Its role in constructing peptide-based therapeutics—such as those used in oncology and immunology—highlights its relevance in modern biopharmaceutical applications. Researchers frequently search for "Boc-protected amino acids" or "peptide synthesis intermediates" to identify compounds like CAS No. 1892988-52-1 for their projects.

From a chemical perspective, 3-amino-2-(2-{(tert-butoxy)carbonylamino}phenyl)propanoic acid exhibits remarkable stability under standard laboratory conditions, thanks to the Boc group shielding its reactive amine functionality. This property is particularly advantageous in solid-phase peptide synthesis (SPPS), where selective deprotection is required. The compound’s compatibility with Fmoc chemistry further broadens its utility in automated peptide synthesizers, a topic frequently queried in scientific forums and research databases.

In the context of green chemistry and sustainable practices, the synthesis and application of 1892988-52-1 align with efforts to minimize waste and improve atom economy. Recent publications have explored its use in microwave-assisted synthesis, a technique gaining traction due to its efficiency and reduced environmental impact. Such innovations resonate with the broader scientific community’s focus on "eco-friendly chemical processes" and "sustainable drug development," terms frequently trending in academic searches.

Quality control and analytical characterization of 3-amino-2-(2-{(tert-butoxy)carbonylamino}phenyl)propanoic acid are paramount for ensuring reproducibility in research. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify its purity and structural integrity. These methods are often discussed in "analytical chemistry" circles, reflecting the compound’s importance in high-throughput screening and lead optimization workflows.

Looking ahead, the versatility of CAS No. 1892988-52-1 positions it as a cornerstone in emerging areas such as biomacromolecule engineering and nanomedicine. Its potential applications in drug delivery systems and diagnostic probes are actively being investigated, aligning with the increasing popularity of searches like "smart therapeutics" and "next-generation biomaterials." As interdisciplinary research expands, this compound is poised to play a pivotal role in bridging chemistry and biology.

In summary, 3-amino-2-(2-{(tert-butoxy)carbonylamino}phenyl)propanoic acid (CAS No. 1892988-52-1) exemplifies the intersection of synthetic chemistry and life sciences. Its multifaceted applications, coupled with its alignment with contemporary scientific trends, make it a subject of enduring interest. For researchers seeking reliable chemical building blocks or exploring cutting-edge therapeutic strategies, this compound remains an indispensable resource.